Cas no 2764730-52-9 (4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide)
4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2764730-52-9
- 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide
- MFCD34756556
-
- Inchi: 1S/C17H15F2NO2/c18-14-8-13(22-10-11-4-2-1-3-5-11)9-15(19)16(14)17(21)20-12-6-7-12/h1-5,8-9,12H,6-7,10H2,(H,20,21)
- InChI Key: FQTVCVCCBFLNCL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C(NC1CC1)=O)F)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 303.10708505g/mol
- Monoisotopic Mass: 303.10708505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022J1G-250mg |
4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide |
2764730-52-9 | 95% | 250mg |
$612.00 | 2025-02-13 | |
| Aaron | AR022J1G-500mg |
4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide |
2764730-52-9 | 95% | 500mg |
$695.00 | 2025-02-13 | |
| abcr | AB606469-250mg |
4-(Benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide; . |
2764730-52-9 | 250mg |
€453.60 | 2024-07-24 | ||
| abcr | AB606469-500mg |
4-(Benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide; . |
2764730-52-9 | 500mg |
€625.00 | 2024-07-24 | ||
| abcr | AB606469-1g |
4-(Benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide; . |
2764730-52-9 | 1g |
€855.00 | 2024-07-24 |
4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide
Introduction to Compound with CAS No. 2764730-52-9 and Product Name: 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide
The compound with the CAS number 2764730-52-9 and the product name 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both benzyloxy and cyclopropyl substituents, combined with the difluorobenzamide core, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.
Recent research in the area of fluorinated compounds has highlighted their role in enhancing drug efficacy and bioavailability. The 2,6-difluorobenzamide moiety is particularly interesting as it introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity. This structural feature has been extensively studied in the development of antiviral and anticancer agents, where fluorine substitution can significantly improve pharmacokinetic properties. The compound in question aligns well with these trends, offering a potential scaffold for designing novel therapeutic agents.
The benzyloxy group at the 4-position of the benzamide ring adds another layer of complexity to the molecule. Benzyloxy substituents are often employed in medicinal chemistry to enhance solubility and metabolic stability. This modification can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. The combination of benzyloxy, cyclopropyl, and difluorobenzamide creates a unique pharmacophore that may exhibit novel mechanisms of action.
In vitro studies have begun to explore the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The cyclopropyl group, in particular, has been shown to enhance binding affinity in several drug candidates due to its rigid structure, which can improve interactions with protein targets. Further investigations are needed to fully elucidate its mechanism of action and potential therapeutic applications.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to introduce the various functional groups efficiently. The use of fluorinated building blocks also necessitates specialized synthetic methodologies to handle their reactivity and stability. These challenges highlight the importance of collaboration between synthetic chemists and biologists to develop robust protocols for producing such complex molecules.
One of the most exciting aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically modifying various substituents, researchers can gain insights into how different functional groups influence biological activity. This approach is crucial for identifying lead compounds that can be further optimized for clinical use. The presence of multiple modifiable sites in 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide makes it an ideal candidate for such studies.
Recent advancements in computational chemistry have also facilitated the design and optimization of this compound. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and pharmacokinetic properties. These predictions can then be validated through experimental studies, leading to a more efficient drug discovery process. The integration of computational methods with traditional wet chemistry has become indispensable in modern pharmaceutical research.
The pharmaceutical industry is increasingly focused on developing treatments for emerging infectious diseases and chronic conditions. Compounds like 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide offer a ray of hope by providing new scaffolds for drug development. The unique combination of structural features makes it a versatile tool for medicinal chemists working on diverse therapeutic areas. As research progresses, it is expected that more derivatives will be synthesized and tested for their potential clinical applications.
In conclusion, the compound with CAS number 2764730-52-9 and product name 4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide represents a significant contribution to pharmaceutical chemistry. Its novel structure and promising biological activity make it an attractive candidate for further investigation. With continued research and development, this compound could lead to the discovery of new therapeutic agents that address unmet medical needs.
2764730-52-9 (4-(benzyloxy)-N-cyclopropyl-2,6-difluorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)